Cas no 1131614-19-1 (3-Iodo-4-isobutoxybenzoic acid)
1131614-19-1 structure
Product Name:3-Iodo-4-isobutoxybenzoic acid
CAS No:1131614-19-1
MF:C11H13IO3
MW:320.123595952988
CID:1030640
PubChem ID:44828891
Update Time:2025-04-20
3-Iodo-4-isobutoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-isobutoxybenzoic acid
- 3-iodo-4-(2-methylpropoxy)benzoic acid
- 3-iodanyl-4-(2-methylpropoxy)benzoic acid
- AK133723
- CTK8E2116
- FT-0658265
- KB-145125
- SBB067992
- DB-060399
- 3-Iodo-4-isobutoxybenzoicacid
- AKOS015841696
- A802866
- 3-iodo-4-isobutoxy-benzoic acid
- DTXSID40660980
- 1131614-19-1
-
- Inchi: 1S/C11H13IO3/c1-7(2)6-15-10-4-3-8(11(13)14)5-9(10)12/h3-5,7H,6H2,1-2H3,(H,13,14)
- InChI Key: AOVWUOOHZQQYPC-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1OCC(C)C
Computed Properties
- Exact Mass: 319.99094g/mol
- Monoisotopic Mass: 319.99094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.5Ų
3-Iodo-4-isobutoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095726-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 95% | 1g |
$431.64 | 2023-09-04 | |
| Ambeed | A405554-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 95+% | 1g |
$440.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757708-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 98% | 1g |
¥4620.00 | 2024-08-09 | |
| Crysdot LLC | CD12179301-1g |
3-Iodo-4-isobutoxybenzoic acid |
1131614-19-1 | 95+% | 1g |
$535 | 2024-07-23 |
3-Iodo-4-isobutoxybenzoic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1131614-19-1 (3-Iodo-4-isobutoxybenzoic acid) Related Products
- 1131614-92-0(3-Iodo-4-phenethoxybenzoic acid)
- 1131614-43-1(3-Iodo-4-(isopentyloxy)benzoic acid)
- 1131588-12-9(3-Iodo-4-propoxybenzoic acid)
- 842-35-3( )
- 1131614-41-9(3-Iodo-4-(pentyloxy)benzoic acid)
- 68507-19-7(3-Iodo-4-methoxybenzoic acid)
- 856167-47-0(3-Iodo-4-isopropoxybenzoicacid)
- 82998-76-3(4-Ethoxy-3-iodobenzoic acid)
- 1131614-52-2(4-(2-Ethoxyethoxy)-3-iodobenzoic acid)
- 1131614-48-6(3-Iodo-4-(neopentyloxy)benzoic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk